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Compound of Interest

Compound Name: Pyridine, 3-((benzylthio)methyl)-

Cat. No.: B012090 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Pyridine, 3-((benzylthio)methyl)- was not

located. The following disposal procedures are based on the known hazards of the parent

compound, Pyridine. It is imperative to handle Pyridine, 3-((benzylthio)methyl)- with, at

minimum, the same precautions as Pyridine. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal requirements.

This guide provides essential safety and logistical information for the proper disposal of

Pyridine, 3-((benzylthio)methyl)-, ensuring the safety of laboratory personnel and compliance

with regulatory standards.

Immediate Safety Considerations
Pyridine and its derivatives are hazardous. Assume Pyridine, 3-((benzylthio)methyl)- is a

flammable liquid, harmful if swallowed, in contact with skin, or if inhaled, and can cause skin

and eye irritation.[1][2]

Personal Protective Equipment (PPE) is mandatory:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.[1][3][4]

Lab Coat: A flame-resistant lab coat is recommended.
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Respiratory Protection: If working outside a fume hood or with poor ventilation, use a

NIOSH-approved respirator.[5]

Spill & Emergency Procedures
In the event of a spill:

Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

Ventilate: Ensure adequate ventilation.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent such

as sand, earth, or vermiculite.[6] Do not use combustible materials like paper towels to

absorb the spill.

Collect: Carefully collect the absorbed material and place it into a clearly labeled, sealed

container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Seek Medical Attention: If exposure occurs, seek immediate medical attention.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Properly characterize the waste material in accordance with federal, state, and local

regulations.[5]

Do not mix Pyridine, 3-((benzylthio)methyl)- waste with other chemical waste streams

unless explicitly permitted by your EHS department. It is incompatible with strong acids and

oxidizing agents.[3]

2. Waste Collection:

Collect waste Pyridine, 3-((benzylthio)methyl)- in a designated, properly labeled, and

sealed container.
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The container must be made of a material compatible with the chemical.

Store the waste container in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[1][4]

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Pyridine,
3-((benzylthio)methyl)-," and any other information required by your institution.

4. Final Disposal:

Dispose of the contents and container through an approved waste disposal plant.[1][3][6]

Never dispose of this chemical down the drain or in regular trash.[4][5]

Quantitative Data for Pyridine (Parent Compound)
The following table summarizes key quantitative data for Pyridine, which should be considered

as a baseline for handling Pyridine, 3-((benzylthio)methyl)-.

Property Value

Boiling Point 115 °C / 239 °F[1]

Melting Point -42 °C / -44 °F[1]

Flash Point 17 °C (closed cup)

Density 0.978 g/cm³ at 25 °C / 77 °F[1]

Experimental Protocols
No experimental protocols for the neutralization or deactivation of Pyridine, 3-
((benzylthio)methyl)- at a laboratory scale are readily available. Chemical treatment of

hazardous waste should only be performed by trained personnel in a designated facility.

Disposal Workflow
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The following diagram illustrates the procedural flow for the safe disposal of Pyridine, 3-
((benzylthio)methyl)-.

Caption: Disposal workflow for Pyridine, 3-((benzylthio)methyl)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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